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Compound Name: BTC

Cat. No.: B1192420

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis-Tris Methane, also known as Bis(2-hydroxyethyl)amino-tris(hydroxymethyl)methane or
BTM, is a zwitterionic buffering agent commonly utilized in biochemical and molecular biology
research. It is particularly valuable for its effective buffering capacity in the pH range of 5.8 to
7.2, with a pKa of 6.5 at 25°C.[1] This makes it an excellent choice for various applications,
including protein and nucleic acid electrophoresis, chromatography, and as a non-toxic
alternative to cacodylate buffers.[2] Its aqueous solutions are stable and can be sterilized by
autoclaving.[3] This document provides a detailed protocol for the preparation of a 1M Bis-Tris
methane stock solution.

Quantitative Data Summary

A summary of the key quantitative information for the preparation of a 1M Bis-Tris methane
stock solution is provided in the table below.
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Parameter Value Reference

) Bis(2-hydroxyethyl)amino-
Chemical Name ] [4]
tris(hydroxymethyl)methane

Molecular Formula CsH19NOs [2][4]
Molecular Weight 209.24 g/mol [2][41[5]
Mass for 1L of 1M Solution 209.24 g [5]
Effective pH Range 58-7.2 [1]

pKa (25 °C) 6.5 [1]

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing 1 liter of a 1M Bis-Tris methane
stock solution.

3.1 Materials and Equipment

Bis-Tris methane powder (Molecular Weight: 209.24 g/mol )

¢ High-purity, deionized (dH20) or Milli-Q® water

o Beaker (2L capacity)

e Graduated cylinder (1L capacity)

e Volumetric flask (1L capacity)

o Analytical balance

o Magnetic stirrer and stir bar

e pH meter (calibrated)

» Concentrated Hydrochloric Acid (HCI) for pH adjustment (optional)
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Spatula and weighing paper

Sterile storage bottles

Autoclave or 0.22 um sterile filter unit

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
3.2 Preparation Procedure

e Measure Water: Pour approximately 800 mL of high-purity water into a 2L beaker equipped
with a magnetic stir bar.[5]

e Weigh Bis-Tris: Accurately weigh 209.24 g of Bis-Tris methane powder using an analytical
balance.[5]

e Dissolve Bis-Tris: Gradually add the weighed Bis-Tris powder to the water in the beaker
while stirring continuously with the magnetic stirrer.[5] Continue stirring until the powder is
completely dissolved. The initial pH of the solution will be approximately 9.9.[5]

e pH Adjustment (Optional): For a stock solution, pH adjustment is often performed when
preparing the final working solution. However, if a specific pH is required for the stock, slowly
add concentrated HCI dropwise to the solution while monitoring the pH with a calibrated pH
meter. Adjust to the desired pH value.

o Adjust Final Volume: Carefully transfer the solution to a 1L volumetric flask. Add high-purity
water to bring the final volume to exactly 1 L.[5]

o Mix Thoroughly: Stopper the flask and invert it several times to ensure the solution is
homogeneous.

 Sterilization: Sterilize the solution by either autoclaving or by passing it through a 0.22 pm
sterile filter into a sterile storage bottle.[3][5] Aqueous Bis-Tris solutions are stable to
autoclaving.[3]

Workflow Diagram
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The following diagram illustrates the workflow for preparing the 1M Bis-Tris methane stock

solution.

Preparation Steps

1. Measure ~800 mL
of high-purity water

2. Weigh 209.24 g
of Bis-Tris powder

!

3. Dissolve powder
in water with stirring

l

4. Adjust pH with HCI
(Optional)

l

5. Transfer to 1L flask
and add water to 1L mark

'

6. Mix until
homogeneous

Finalization

7. Sterilize by
autoclaving or filtration

l

8. Transfer to sterile
bottle for storage
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Caption: Workflow for 1M Bis-Tris Methane Solution Preparation.

Storage and Stability

o Storage: Store the 1M Bis-Tris stock solution at 2-8°C for long-term use.[3] For frequent use,
storage at room temperature is also acceptable as the solution is stable.[3]

 Stability: Aqueous Bis-Tris solutions are stable for several months when stored properly at 2-
8°C.[3]

Safety Precautions

» Always handle chemicals in accordance with good industrial hygiene and safety practices.[4]

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles,
and gloves.[4]

Avoid inhalation of Bis-Tris powder by working in a well-ventilated area or under a fume
hood. Avoid dust formation.[4]

In case of contact with eyes or skin, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for Bis-Tris methane for complete safety information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192420#how-to-prepare-a-1m-bis-tris-methane-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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